2-Sec-butylbenzenethiol
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Description
2-Sec-butylbenzenethiol (CAS: N/A; molecular formula: C₁₀H₁₄S) is an organosulfur compound characterized by a benzene ring substituted with a sec-butylthiol (-SC₄H₉) group at the ortho position. This compound is notable for its strong odor, typical of thiols, and its applications in organic synthesis, particularly as a ligand in coordination chemistry or a building block for pharmaceuticals and agrochemicals . Its sec-butyl substituent introduces steric hindrance, influencing reactivity and selectivity in catalytic processes.
Properties
CAS No. |
90927-69-8 |
|---|---|
Molecular Formula |
C10H14S |
Molecular Weight |
166.29 g/mol |
IUPAC Name |
2-butan-2-ylbenzenethiol |
InChI |
InChI=1S/C10H14S/c1-3-8(2)9-6-4-5-7-10(9)11/h4-8,11H,3H2,1-2H3 |
InChI Key |
LYJBNJHMJBVLHD-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)C1=CC=CC=C1S |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
A comparative analysis of 2-sec-butylbenzenethiol with structurally related thiols and aromatic compounds is critical for understanding its unique properties.
Table 1: Comparative Properties of Ortho-Substituted Benzenethiols
Key Findings:
Steric Effects : The sec-butyl group in 2-sec-butylbenzenethiol provides intermediate steric hindrance compared to methyl (smaller) and tert-butyl (bulkier) analogs. This affects its binding affinity in coordination complexes .
Reactivity : Thiols with bulky substituents (e.g., tert-butyl) exhibit lower nucleophilicity due to steric shielding, whereas methyl-substituted analogs react more readily. 2-Sec-butylbenzenethiol likely occupies a middle ground .
Thermal Stability: Branching in the alkyl chain (sec vs.
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